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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B15601543 Get Quote

Essential Safety and Handling Guide for Rapamycin-
d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Rapamycin-d3. The following procedural steps and

data are compiled to ensure safe operational handling and disposal, fostering a secure

laboratory environment.

Potential Hazards
Rapamycin-d3 is a potent immunosuppressant and an mTOR inhibitor.[1][2][3] As a deuterated

analog of Rapamycin, it should be handled with the same precautions. The primary health

hazards include:

Toxicity: Danger of serious damage to health through prolonged exposure if swallowed.[1][4]

Carcinogenicity: Suspected of causing cancer.[5][6]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[6]

Irritation: May cause irritation to the eyes, skin, and respiratory system.[7][8]

Occupational Exposure Limits
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While specific occupational exposure limits for Rapamycin-d3 are not widely established, the

following limit for Sirolimus (Rapamycin) has been noted:

Substance Type Value

Sirolimus (Rapamycin) TWA 0.2 µg/m³

Note: This data is provided for guidance and may not be universally applicable. Always consult

your institution's safety office for specific guidelines.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure risk.

Engineering Controls
Ventilation: All work involving weighing, preparation, and reconstitution of Rapamycin-d3
should be conducted in a designated area with enclosed local exhaust ventilation, such as a

chemical fume hood or a biological safety cabinet.[1][4]

Work Surface: Use a plastic-backed absorbent pad on the work surface to contain any

potential spills. This should be replaced at the end of each procedure or if a spill occurs.[1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Rapamycin-d3.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved goggles.

[6][9]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use. Double gloving is

recommended, especially

during animal administration or

when handling needles.[4][9]

Prevents skin contact. Gloves

should be changed frequently.

[1][4]

Skin and Body Protection

A lab coat should be worn.

Ensure there is no exposed

skin between gloves and

sleeves.[1][4]

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N100) is

required when engineering

controls are not available or

when handling the powder

outside of a ventilated

enclosure.[3][7][9]

Prevents inhalation of the

powdered compound.

Handling Procedures
Preparation: Before handling, ensure all safety precautions have been read and understood.

[5][6]

Weighing: Conduct all weighing of powdered Rapamycin-d3 within a chemical fume hood to

prevent dust generation.[4]

Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

avoid aerosolization.
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][5][9] Do not eat,

drink, or smoke in the work area.[5][6]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][4][5]

Temperature: For long-term storage, a temperature of -20°C is recommended.[8][9]

Protection: Protect from light and store away from strong oxidizing agents.[4][9]

Disposal Plan
Proper disposal of Rapamycin-d3 and all contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Contaminated Waste: All items contaminated with Rapamycin-d3, including gloves,

absorbent pads, syringes, and vials, should be disposed of as hazardous chemical waste.[1]

[4]

Waste Containers: Place all hazardous waste into a designated, labeled, and sealed

container.[1][4]

Sharps: Needles and other sharp objects must be placed in an appropriately labeled sharps

container.[4]

Empty Containers: Empty stock vials should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The label on the rinsed container should be defaced

before disposal.[4]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific waste collection and disposal procedures.[1][4]

Emergency Procedures
Spills

Evacuate: Close off the affected area and prevent entry.[1]
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Alert: Notify your supervisor and EHS.

PPE: Wear appropriate PPE before cleaning the spill.

Cleanup: For powdered spills, carefully sweep to avoid dust generation or use a moist

sorbent pad.[1] For liquid spills, use an appropriate spill kit to absorb the material.[1]

Decontamination: Clean the spill area with detergent and water, followed by a thorough

rinsing.[1][4]

Disposal: Collect all contaminated materials and place them in a sealed container for

hazardous waste disposal.[1]

Personal Exposure
Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[5][7]

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation persists.[5][7][8]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[5][7][8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][5][8]
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Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Emergency Procedures

1. Review SDS and SOPs

2. Don Appropriate PPE

3. Prepare Ventilated Work Area

4. Weigh Powder in Fume Hood

Proceed to Handling

5. Prepare Solution

6. Perform Experiment

7. Decontaminate Work Surface

Proceed to Cleanup

Spill

If Spill Occurs

Personal Exposure

If Exposure Occurs

8. Doff PPE Correctly

9. Wash Hands Thoroughly

10. Dispose of Contaminated Solids

Proceed to Disposal

11. Dispose of Liquid Waste

12. Dispose of Sharps

Click to download full resolution via product page

Caption: Workflow for the safe handling of Rapamycin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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